Cas no 26116-88-1 (Grayanotoxane-5,6,10,14,16-pentol,2,3-epoxy-, 6,14-diacetate, (2b,3b,6b,14R)- (9CI))

• Product Name: Grayanotoxane-5,6,10,14,16-pentol,2,3-epoxy-, 6,14-diacetate, (2b,3b,6b,14R)- (9CI)
• CAS No: 26116-88-1
• MF: C₂₄H₃₆O₈
• MW: 452.537848472595
• CID: 282855
• PubChem ID: 137171712
• Update Time: 2025-04-19

Grayanotoxane-5,6,10,14,16-pentol,2,3-epoxy-, 6,14-diacetate, (2b,3b,6b,14R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Grayanotoxane-5,6,10,14,16-pentol,2,3-epoxy-, 6,14-diacetate, (2b,3b,6b,14R)- (9CI)
• (14R)-6β,14-Diacetoxy-2β,3β-epoxygrayanotoxane-5,10,16-triol
• CHEBI:176956
• 26116-88-1
• [(1S,3R,4R,6R,8S,9S,10R,11R,14R,15R,17R)-17-acetyloxy-4,10,15-trihydroxy-5,5,10,15-tetramethyl-7-oxapentacyclo[12.2.1.01,11.04,9.06,8]heptadecan-3-yl] acetate
• Rhodojaponin I
• 5,10,16-Trihydroxy-2,3-epoxygrayanotoxane-6,14-diyl diacetate
• DTXSID40949005
• 7,9A-METHANO-9AH-CYCLOPENTA(B)HEPTALENE-4,8,11,11A,12(1H)-PENTOL, 2,3-EPOXYDODECAHYDRO-1,1,4,8-TETRAMETHYL-, 11,12-DIACETATE, (2R,3S,3AS,4R,4AR,7R,8R,9AS,11R,11AR,12R)-
• Rhodojaponin III 9,11-diacetate
• Grayanotoxane-5,6,10,14,16-pentol, 2,3-epoxy-, 6,14-diacetate, (2-beta,3-beta,6-beta,14R)-
• UNII-63HXC64W16
• 7,9a-Methano-9aH-cyclopenta(b)heptalene-4,8,11,11a,12(1H)-pentol, 2,3-epoxydodecahydro-1,1,4,8-tetramethyl-, 11,12-diacetate, (2R,3S,3as,4R,7R,8R,9as,11R,11aR,12R)-
• 63HXC64W16
• NS00093918
• GRAYANOTOXANE-5,6,10,14,16-PENTOL, 2,3-EPOXY-, 6,14-DIACETATE, (2.BETA.,3.BETA.,6.BETA.,14R)-
• Q27263615

• Inchi： 1S/C24H36O8/c1-11(25)30-15-9-23-10-21(5,27)13(18(23)31-12(2)26)7-8-14(23)22(6,28)17-16-19(32-16)20(3,4)24(15,17)29/h13-19,27-29H,7-10H2,1-6H3/t13-,14+,15+,16+,17+,18-,19+,21-,22-,23+,24-/m1/s1
• InChI Key： BQXZYRJBFJGDSL-MMSYCLQKSA-N
• SMILES： O1[C@@H]2C(C)(C)[C@]3([C@H](C[C@]45C[C@](C)([C@H](CC[C@H]4[C@](C)([C@@H]3[C@H]12)O)[C@H]5OC(C)=O)O)OC(C)=O)O

Computed Properties

• Exact Mass: 452.24101810g/mol
• Monoisotopic Mass: 452.24101810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 872
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Grayanoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Grayanoids